![molecular formula C9H17NO4 B1339764 Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate CAS No. 42492-57-9](/img/structure/B1339764.png)
Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate
Overview
Description
“Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate” is an organic material intermediate compound. It is a by-product of the preparation of esaconazole and is also used in the synthesis of other compounds .
Synthesis Analysis
The synthesis of “Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate” involves several steps. For instance, one method involves the use of N-t-butoxycarbonyl-N-methyl-β-alanine methyl ester in methanol and water, to which sodium borohydride is added portionwise at 4° C. The mixture is then stirred at room temperature for 3 hours.Molecular Structure Analysis
The molecular structure of “Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate” is represented by the formula C9H17NO4. The InChI code for this compound is 1S/C9H17NO4/c1-9(2,3)14-8(12)6-10-5-7(11)13-4/h10H,5-6H2,1-4H3 .Chemical Reactions Analysis
“Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate” can undergo various chemical reactions. For example, the methacrylate can be polymerized to generate a polymer with pendant amine functionality .Physical And Chemical Properties Analysis
“Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate” has a molecular weight of 203.24. It is a liquid at room temperature and should be stored at 2-8°C .Scientific Research Applications
N-Boc-sarcosine Methyl Ester: Scientific Research Applications
Synthesis of Benzamides: N-Boc-sarcosine methyl ester is used in the synthesis of N-[(R, R)-(E)-1-arylmethyl-3-(2-oxo-azepan-3-yl) carbamoyl] allyl-N-methyl-3, 5-bis(trifluoromethyl) benzamides . These compounds have potential applications in medicinal chemistry due to their structural complexity and functional diversity .
N-Boc Protection of Amines: A green and efficient approach for the N-Boc protection on structurally diverse amines under ultrasound irradiation has been described using N-Boc-sarcosine methyl ester. This method provides selective N-Boc protection in excellent yield at room temperature, which is valuable in peptide synthesis and drug development .
Safety And Hazards
Future Directions
properties
IUPAC Name |
methyl 2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO4/c1-9(2,3)14-8(12)10(4)6-7(11)13-5/h6H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTBDTYJYKRLTRN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)CC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60554377 | |
Record name | Methyl N-(tert-butoxycarbonyl)-N-methylglycinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60554377 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate | |
CAS RN |
42492-57-9 | |
Record name | Methyl N-(tert-butoxycarbonyl)-N-methylglycinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60554377 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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